Cas no 1689-89-0 (Nitroxynil)

• Product Name: Nitroxynil
• CAS No: 1689-89-0
• MF: C₇H₃IN₂O₃
• MW: 290.014793634415
• MDL: MFCD00070776
• CID: 41812
• PubChem ID: 329754805
• Update Time: 2025-05-23

Nitroxynil Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-iodo-5-nitrobenzonitrile
• Nitroxynil
• 4-hydroxy-3-iodo-5-nitrobenzonitril
• Nitroxinil
• trodax
• dovenix
• Nitroxini
• NITROXINYL
• M and B 10755
• NITROXYNIL(DOVENIX)
• 4-CYANO-2-IODO-6-NITROPHENOL
• 2-Nitro-4-cyano-6-iodophenol
• BENZONITRILE, 4-HYDROXY-3-IODO-5-NITRO-
• Nitroxinilum [INN-Latin]
• Nitroxinilo [INN-Spanish]
• Nitroxinil [INN]
• C7H3IN2O3
• 4-Hydroxy-3-iodo-5-nitro-benzonitrile
• 4-cyano-2-iodo-6-nitro-phenol
• SGKGVABHDAQAJO-UHFFFAOYSA-N
• 9L0EXQ7125
• Nitroxinil (INN)
• Nitroxinilum
• Nitroxinilo
• 4-hydroxy-5-iodo-3-nitr
• MLS006011503
• A811045
• NITROXYNIL [MI]
• BCP13892
• Z839048042
• HY-W049875
• CHEMBL2104730
• D08278
• FT-0633772
• SR-01000944912
• NS00014213
• EN300-55806
• SR-01000944912-1
• SMR000797772
• 1689-89-0
• Nitroxinil [INN:BAN]
• Trodax [veterynary] (TN)
• NITROXINIL [MART.]
• Q-201481
• SCHEMBL166956
• SY110145
• Nitroxynil 1000 microg/mL in Acetonitrile
• AKOS000276265
• Deldrax
• DTXSID9075117
• Deldrax (TN)
• Q2680251
• Nitroxinil, VETRANAL(TM), analytical standard
• CS-0102838
• AC-9329
• KS-1307
• UNII-9L0EXQ7125
• BB 0241976
• BRD-K23850772-001-01-0
• AKOS040755614
• BRN 2213717
• MFCD00070776
• EINECS 216-884-8
• CCRIS 5743
• NITROXINIL (MART.)
• ALBB-028654
• Nitroxinilo (INN-Spanish)
• Nitroxinilum (INN-Latin)
• Trodax (veterynary)
• AS-871/43475540
• DTXCID4035413

• MDL： MFCD00070776
• Inchi： 1S/C7H3IN2O3/c8-5-1-4(3-9)2-6(7(5)11)10(12)13/h1-2,11H
• InChI Key： SGKGVABHDAQAJO-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(=C1O)[N+](=O)[O-]
• BRN： 2213717

Computed Properties

• Exact Mass: 289.91900
• Monoisotopic Mass: 289.918835
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.8
• Surface Charge: 0
• Tautomer Count: 4

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 2.1385 (estimate)
• Melting Point: 137-138°C
• Boiling Point: 280.1 °C at 760 mmHg
• Flash Point: 123.2 °C
• Refractive Index: 1.735
• PSA: 89.84000
• LogP: 2.29988
• Solubility: Not determined

Nitroxynil Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H317-H319-H335-H400
• Warning Statement： P261-P273-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-36/37/38-43
• Safety Instruction： S26-S36/37-S45
• RTECS：DI4600000
• Hazardous Material Identification：
• Risk Phrases：R25; R36/37/38; R43
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：S26;S36/37;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Nitroxynil

Nitroxynil (CAS No. 1689-89-0): An Overview of a Promising Antiparasitic Compound

Nitroxynil (CAS No. 1689-89-0) is a synthetic antiparasitic compound that has gained significant attention in the field of veterinary medicine and parasitology. This compound, also known by its trade names Trodax and Baycox, is widely used for the treatment and control of various parasitic infections in livestock, particularly those caused by coccidia and liver flukes. The chemical structure of Nitroxynil is characterized by a nitrophenyl group, which confers its potent antiparasitic activity.

The mechanism of action of Nitroxynil involves the inhibition of electron transport in the mitochondria of parasites, leading to a disruption in their energy metabolism. This mechanism is highly specific to parasites, making Nitroxynil an effective and safe treatment option for animals. Recent studies have further elucidated the molecular targets of Nitroxynil, highlighting its ability to interfere with key enzymes involved in parasite metabolism.

In veterinary practice, Nitroxynil is administered orally or through injection, depending on the specific formulation and the type of infection being treated. Its broad-spectrum activity makes it suitable for use against a variety of parasitic organisms, including protozoa and helminths. Clinical trials have demonstrated that Nitroxynil is highly effective in reducing parasite burdens and improving animal health, with minimal side effects.

One of the key advantages of Nitroxynil is its long-lasting effect, which reduces the frequency of administration required for sustained control of parasitic infections. This property is particularly beneficial in large-scale livestock operations where frequent treatments can be logistically challenging and economically burdensome. Additionally, the low toxicity profile of Nitroxynil ensures that it can be safely used in a wide range of animal species, from cattle and sheep to pigs and poultry.

The safety and efficacy of Nitroxynil have been extensively evaluated in both laboratory settings and field trials. Studies have shown that it is well-tolerated by animals at recommended dosages, with no significant adverse effects observed. Furthermore, the compound has been found to be environmentally friendly, with minimal impact on non-target organisms and ecosystems.

In recent years, there has been growing interest in exploring the potential applications of Nitroxynil beyond its traditional use in veterinary medicine. Researchers are investigating its efficacy against other parasitic diseases that affect humans, such as schistosomiasis and giardiasis. Preliminary studies have shown promising results, suggesting that Nitroxynil may have broader therapeutic applications in human medicine as well.

The development of resistance to antiparasitic drugs is a significant concern in both veterinary and human medicine. However, studies on Nitroxynil have indicated that it has a low potential for resistance development due to its unique mechanism of action. This makes it an attractive option for long-term parasite control strategies.

In conclusion, Nitroxynil (CAS No. 1689-89-0) is a highly effective and safe antiparasitic compound with a wide range of applications in veterinary medicine. Its long-lasting effect, broad-spectrum activity, and low toxicity profile make it an invaluable tool for managing parasitic infections in livestock. Ongoing research continues to explore its potential uses in human medicine, further highlighting its significance as a promising therapeutic agent.